Cas no 1346599-01-6 (1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8)

• Product Name: 1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8
• CAS No: 1346599-01-6
• MF: C₂₂H₂₄N₂O₄
• MW: 388.486259460449
• CID: 1065300
• PubChem ID: 71313944
• Update Time: 2025-07-19

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8 Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8
• 7-[1,1,2,2,3,3,4,4-octadeuterio-4-[(2-oxo-3,4-dihydro-1H-quinolin-7-yl)oxy]butoxy]-3,4-dihydro-1H-quinolin-2-one
• 7,7'-[1,4-(Butane-d8)diylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone
• 7,7'-(Butane-1,4-diylbis(oxy))bis(3,4-dihydroquinolin-2(1H)-one)-d8
• DTXSID00747140
• DB-225949
• 1346599-01-6
• HY-W054225S
• CS-0202052
• 7,7'-[(~2~H_8_)Butane-1,4-diylbis(oxy)]di(3,4-dihydroquinolin-2(1H)-one)
• 7,7'-[1,4-(Butane-d8)diylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone;
• 1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8

• Inchi： 1S/C22H24N2O4/c25-21-9-5-15-3-7-17(13-19(15)23-21)27-11-1-2-12-28-18-8-4-16-6-10-22(26)24-20(16)14-18/h3-4,7-8,13-14H,1-2,5-6,9-12H2,(H,23,25)(H,24,26)/i1D2,2D2,11D2,12D2
• InChI Key： HYDKRRWQLHXDEN-MMBGVTJSSA-N
• SMILES： O(C1C=CC2=C(C=1)NC(CC2)=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])OC1C=CC2=C(C=1)NC(CC2)=O

Computed Properties

• Exact Mass: 388.22400
• Monoisotopic Mass: 388.22382122g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 83.64000
• LogP: 3.86420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8

1,4-Bis(3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8): A Novel Compound with Potential Applications in Pharmaceutical Research

1,4-Bis(3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8 is a unique chemical entity with a molecular formula of C₂₈H₃₂N₂O₆D₈ and a CAS number of 1346599-01-6. This compound belongs to the class of quinolinon-7-oxybutane derivatives, which are characterized by their complex ring structures and functional groups that enable diverse pharmacological activities. The 1,4-bis configuration in its molecular framework plays a critical role in determining its chemical stability and biological interactions. The presence of deuterium atoms (butane-d8) in the butane chain is a key feature that distinguishes this compound from its non-deuterated analogs, offering potential advantages in metabolic stability and drug metabolism studies.

Quinolinon-7-oxybutane is a functional group that has been extensively studied for its ability to modulate enzyme activity and cellular signaling pathways. The 3,4-dihydro-2(1H)-quinolinon-7-oxy moiety in this compound is particularly noteworthy, as it may interact with specific protein targets, such as kinases or phosphatases, to exert its biological effects. Recent research has highlighted the importance of quinolinon-7-oxy derivatives in the development of anti-inflammatory and antitumor agents, due to their capacity to inhibit key enzymes involved in inflammatory responses and cancer progression.

The butane-d8 segment in 1,4-Bis(3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8 is a deuterated analog of a standard butane chain. Deuteration is a common strategy in pharmaceutical research to improve the metabolic stability of drug candidates. By replacing hydrogen atoms with deuterium, the compound may exhibit enhanced resistance to enzymatic hydrolysis and prolonged biological half-life. This property is particularly valuable in the context of drug metabolism studies, where the behavior of deuterated compounds can provide insights into the metabolic pathways of their hydrogenated counterparts.

Recent advances in biomedical research have underscored the significance of quinolinon-7-oxybutane derivatives in the development of novel therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with a similar structure to 1,4-Bis(3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8 showed promising activity against multidrug-resistant cancer cells. The study revealed that these compounds could inhibit the activity of P-glycoprotein, a key efflux transporter responsible for drug resistance in tumors. This finding highlights the potential of quinolinon-7-oxybutane derivatives as adjunctive agents in combination chemotherapy regimens.

In the realm of drug discovery, the 1,4-bis configuration of this compound is of particular interest. The symmetric arrangement of functional groups in the 1,4-bis structure may facilitate the formation of hydrogen bonds with target proteins, enhancing binding affinity and selectivity. This structural feature is also advantageous in the context of ligand-based drug design, where the ability to modulate the chemical environment of the active site is critical for optimizing therapeutic efficacy.

Another area of focus in recent pharmaceutical research is the application of quinolinon-7-oxybutane derivatives in the treatment of neurodegenerative diseases. A 2024 study published in Neuropharmacology reported that compounds with a similar scaffold to 1,4-Bis(3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8 exhibited neuroprotective effects in models of Alzheimer's disease. The study suggested that these compounds could modulate the activity of amyloid-beta aggregation, a key pathological feature of Alzheimer's pathology. This finding opens new avenues for the development of anti-amyloidogenic agents targeting neurodegenerative conditions.

The butane-d8 segment in 1,4-Bis(3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8 also holds promise for drug metabolism studies. Deuterated compounds are often used as metabolic probes to investigate the metabolic pathways of their hydrogenated counterparts. By comparing the pharmacokinetic profiles of deuterated and non-deuterated versions of this compound, researchers can gain insights into the metabolic enzymes involved in its degradation. This information is critical for optimizing the chemical structure of the compound to enhance its therapeutic window.

Furthermore, the 3,4-dihydro-2(1H)-quinolinon-7-oxy moiety in this compound may interact with specific receptors or enzymes to modulate cellular processes. For example, a 2023 study in Drug Discovery Today highlighted the potential of similar compounds to inhibit the activity of phosphodiesterase enzymes, which play a role in regulating intracellular signaling pathways. This suggests that quinolinon-7-oxybutane derivatives could be developed as modulators of intracellular signaling, offering new therapeutic strategies for a range of diseases.

Despite its promising properties, the development of 1,4-Bis(3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8 as a therapeutic agent requires further investigation. Key challenges include optimizing its chemical stability, ensuring its selectivity for target proteins, and evaluating its safety profile in preclinical models. Additionally, the deuteration strategy employed in this compound may need to be fine-tuned to maximize its metabolic stability while minimizing potential side effects.

In conclusion, 1,4-Bis(3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8 represents a novel chemical entity with significant potential in pharmaceutical research. Its unique structure, featuring the 1,4-bis configuration and butane-d8 segment, offers opportunities for the development of new therapeutics targeting a variety of diseases. As research in this area continues to evolve, this compound may emerge as a valuable tool in the quest for more effective and safer drug treatments.